3-Chloro-1,1,1,4-tetrafluoro-2,2,4-tri(ethoxy)-but-3-ene

• IUPAC Name: (E)-2-chloro-1,3,3-triethoxy-1,4,4,4-tetrafluorobut-1-ene
• InChI: InChI=1S/C10H15ClF4O3/c1-4-16-8(12)7(11)9(17-5-2,18-6-3)10(13,14)15/h4-6H2,1-3H3/b8-7-
• InChI Key: HSQVOESSHXCQIJ-FPLPWBNLSA-N
• Canonical SMILES: CCOC(=C(C(C(F)(F)F)(OCC)OCC)Cl)F
• Isomeric SMILES: CCO/C(=C(/C(C(F)(F)F)(OCC)OCC)\Cl)/F
• Molecular Formula: C10H15ClF4O3
• Molecular Weight: 294.67 g/mol

Description

3-Chloro-1,1,1,4-tetrafluoro-2,2,4-tri(ethoxy)-but-3-ene, often referred to as 3-CFTEB, is a synthetic organic compound that is used in a variety of scientific applications. It is a colorless, volatile liquid with a molecular weight of 293.48 g/mol. 3-CFTEB has a wide range of applications in scientific research, including in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a solvent in various industrial processes.

Scientific Research Applications

3-CFTEB is a versatile compound that has been used in a wide variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a solvent in various industrial processes. It has also been used in the synthesis of other organic compounds, such as polymers, and in the study of the thermodynamic properties of organic compounds.

Mechanism of Action

The mechanism of action of 3-CFTEB is not well understood. However, it is believed that the compound acts as a Lewis acid catalyst, which helps to facilitate the reaction between the alkyl halide and the aromatic compound. The Lewis acid catalyst is believed to act by protonating the aromatic compound, which helps to increase the reactivity of the alkyl halide and allows for the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CFTEB are not well understood. However, it is believed that the compound may have some toxic effects on the body, as it is a volatile liquid. In addition, it is believed that the compound may have some effects on the central nervous system, as it is a known neurotoxin.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-CFTEB in lab experiments is that it is a relatively inexpensive and readily available compound. Additionally, it is a versatile compound that can be used in a variety of scientific research applications. However, the compound is highly volatile and flammable, so it must be handled with care. Additionally, it is a known neurotoxin, so it should not be used in experiments involving animals or humans.

Future Directions

In the future, 3-CFTEB may be used in the synthesis of new pharmaceuticals and other organic compounds. Additionally, it may be used in the study of the thermodynamic properties of organic compounds. Additionally, further research may be conducted on the biochemical and physiological effects of the compound, as well as its potential toxic effects. Finally, 3-CFTEB may be used as a solvent in various industrial processes.

Synthesis Methods

3-CFTEB is synthesized through a process known as Friedel-Crafts alkylation. This method involves the reaction of an alkyl halide with an aromatic compound in the presence of a Lewis acid catalyst. In the case of 3-CFTEB, the reaction of 1,1,1,4-tetrafluoro-2,2,4-triethoxy-butane with chlorine in the presence of a Lewis acid catalyst, such as aluminum chloride, results in the formation of 3-CFTEB.